Cas no 680988-10-7 ((2-Azidoethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside)

• Product Name: (2-Azidoethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside
• CAS No: 680988-10-7
• MF: C₁₆H₂₃N₃O₁₀
• MW: 417.367924928665
• MDL: MFCD32665916
• CID: 5071445
• Update Time: 2026-03-01

(2-Azidoethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• (2-Azidoethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside
• 1-O-(2-Azidoethyl)-alpha-D-galactopyranose 2,3,4,6-tetraacetate

• MDL： MFCD32665916
• Inchi： 1S/C16H23N3O10/c1-8(20)25-7-12-13(26-9(2)21)14(27-10(3)22)15(28-11(4)23)16(29-12)24-6-5-18-19-17/h12-16H,5-7H2,1-4H3/t12-,13+,14+,15-,16+/m1/s1
• InChI Key： DPAXDKFCBLGMIZ-CWVYHPPDSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 417.13834394 g/mol
• Monoisotopic Mass: 417.13834394 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 138
• Molecular Weight: 417.37

Additional information on (2-Azidoethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside

680988-10-7: (2-Azidoethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside

The compound 680988-10-7, also known as (2-Azidoethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside, is a highly specialized sugar derivative with significant applications in glycosylation studies and related biochemical research. This compound is a member of the glycosides family, specifically designed to facilitate the study of glycan structures and their interactions in biological systems. The molecule's structure incorporates an azide group (-N₃) attached to an ethyl chain, which is further linked to a tetra-O-acetylated alpha-D-galactopyranoside backbone. This unique combination makes it a valuable tool in modern glycobiology and organic synthesis.

The alpha-D-galactopyranoside core of this compound is a six-membered ring structure with hydroxyl groups at positions 2, 3, 4, and 6. These hydroxyl groups are protected by acetyl groups (OAc), which are commonly used in organic synthesis to prevent unwanted side reactions during chemical transformations. The presence of the azide group at position 2 introduces a reactive moiety that can participate in click chemistry reactions, such as the Huisgen cycloaddition. This property makes 680988-10-7 particularly useful for constructing complex glycoconjugates and studying glycan-protein interactions.

Recent advancements in glycosylation research have highlighted the importance of using well-defined sugar derivatives like 680988-10-7 to study the biosynthesis and function of glycans. For instance, researchers have employed this compound as a substrate for glycosyltransferases to investigate the regioselectivity and stereochemistry of glycan assembly pathways. Additionally, its azide functionality has enabled the creation of glycoconjugates with fluorescent or enzymatic tags, facilitating real-time monitoring of glycan dynamics in living cells.

In terms of synthesis, (2-Azidoethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside is typically prepared through a multi-step process involving protection-deprotection strategies and nucleophilic substitution reactions. The acetylation steps are carefully controlled to ensure high yields and purity. The introduction of the azide group is often achieved via nucleophilic substitution on an appropriately activated precursor molecule. This compound's synthesis represents a significant achievement in carbohydrate chemistry, showcasing the ability to manipulate sugar structures for specific functional applications.

The applications of 680988-10-7 extend beyond basic research into industrial and therapeutic domains. For example, its use in drug discovery efforts has been documented in studies aimed at developing novel glycomimetic compounds with potential anti-inflammatory or antiviral activities. Furthermore, its role as a building block for advanced glycoconjugates has contributed to the development of diagnostic tools and vaccines that target specific glycan epitopes.

From an analytical perspective, the characterization of (2-Azidoethyl)-2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranoside relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's molecular structure and purity. Recent improvements in analytical techniques have allowed for more precise determination of stereochemical configurations and post-translational modifications associated with this compound.

In conclusion, 680988-10-7 stands as a testament to the progress made in carbohydrate chemistry and its integration with modern biochemical research. Its unique structural features and functional versatility make it an indispensable tool for advancing our understanding of glycobiology and developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its role in shaping future discoveries in the field will undoubtedly grow.